Cas no 69704-27-4 (2-Butyne,1,4-dipropoxy-)

• Product Name: 2-Butyne,1,4-dipropoxy-
• CAS No: 69704-27-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 529027
• PubChem ID: 3017958
• Update Time: 2025-04-19

2-Butyne,1,4-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butyne,1,4-dipropoxy-
• 1,4-Dipropoxybut-2-yne
• DTXSID40989865
• NS00061674
• 69704-27-4
• 1,4-di-(propoxy)-2-butyne
• EINECS 274-089-1

• Inchi： 1S/C10H18O2/c1-3-7-11-9-5-6-10-12-8-4-2/h3-4,7-10H2,1-2H3
• InChI Key： ZCTCHUYEFFCKCW-UHFFFAOYSA-N
• SMILES： O(CC#CCOCCC)CCC

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46